Cas no 1261971-78-1 (Methyl 2-fluoro-5-(4-fluoro-3-hydroxyphenyl)benzoate)

• Product Name: Methyl 2-fluoro-5-(4-fluoro-3-hydroxyphenyl)benzoate
• CAS No: 1261971-78-1
• MF: C₁₄H₁₀F₂O₃
• MW: 264.224211215973
• MDL: MFCD18313986
• CID: 1223312
• PubChem ID: 53219663
• Update Time: 2025-05-26

Methyl 2-fluoro-5-(4-fluoro-3-hydroxyphenyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-fluoro-5-(4-fluoro-3-hydroxyphenyl)benzoate
• DTXSID20684487
• 1261971-78-1
• Methyl 4,4'-difluoro-3'-hydroxy[1,1'-biphenyl]-3-carboxylate
• 2-Fluoro-5-(4-fluoro-3-methoxycarbonylphenyl)phenol, 95%
• MFCD18313986
• 2-FLUORO-5-(4-FLUORO-3-METHOXYCARBONYLPHENYL)PHENOL

• MDL： MFCD18313986
• Inchi： 1S/C14H10F2O3/c1-19-14(18)10-6-8(2-4-11(10)15)9-3-5-12(16)13(17)7-9/h2-7,17H,1H3
• InChI Key： VRCNGLGOQNWIIM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(=O)OC)C1C=CC(=C(C=1)O)F

Computed Properties

• Exact Mass: 264.05980050g/mol
• Monoisotopic Mass: 264.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on Methyl 2-fluoro-5-(4-fluoro-3-hydroxyphenyl)benzoate

Methyl 2-Fluoro-5-(4-fluoro-3-hydroxyphenyl)benzoate (CAS No. 1261971-78-1): A Comprehensive Overview

Methyl 2-fluoro-5-(4-fluoro-3-hydroxyphenyl)benzoate (CAS No. 1261971-78-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, holds promise in various therapeutic applications, particularly in the realm of drug discovery and molecular biology.

The molecular structure of Methyl 2-fluoro-5-(4-fluoro-3-hydroxyphenyl)benzoate consists of a benzoate moiety linked to a fluorinated phenolic group. This configuration imparts distinct physicochemical properties, making it a valuable candidate for further investigation. The presence of both fluoro and hydroxyl substituents enhances its potential bioactivity, which is crucial for developing novel therapeutic agents.

In recent years, there has been a surge in research focusing on fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. Studies have demonstrated that fluorine atoms can significantly influence the binding affinity and selectivity of drug molecules, making them ideal for targeted therapy. The compound Methyl 2-fluoro-5-(4-fluoro-3-hydroxyphenyl)benzoate exemplifies this trend, as its fluorinated structure suggests potential applications in the development of small-molecule inhibitors and agonists.

One of the most compelling aspects of Methyl 2-fluoro-5-(4-fluoro-3-hydroxyphenyl)benzoate is its role in modulating biological pathways associated with inflammation and oxidative stress. Emerging research indicates that this compound may exhibit anti-inflammatory properties by interacting with key enzymes and receptors involved in the inflammatory response. Additionally, its ability to scavenge reactive oxygen species suggests potential therapeutic benefits in conditions characterized by oxidative damage.

The synthesis of Methyl 2-fluoro-5-(4-fluoro-3-hydroxyphenyl)benzoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are essential for producing pharmaceutical-grade compounds that meet stringent regulatory standards.

Recent advancements in computational chemistry have also contributed to the understanding of the pharmacological properties of Methyl 2-fluoro-5-(4-fluoro-3-hydroxyphenyl)benzoate. Molecular docking studies have revealed its potential binding interactions with various biological targets, including kinases and transcription factors. These insights have guided the design of derivatives with enhanced potency and selectivity.

In clinical settings, the compound is being explored as a lead molecule for developing novel treatments against chronic diseases such as cancer, neurodegenerative disorders, and metabolic syndromes. Preclinical studies have shown promising results in cell culture and animal models, indicating its therapeutic potential. However, further research is needed to evaluate its safety profile and optimal dosing regimens before human trials can commence.

The role of fluorine in medicinal chemistry cannot be overstated, as it has revolutionized the way drugs are designed and developed. The unique electronic properties of fluorine atoms allow for fine-tuning of drug efficacy and reduce susceptibility to metabolic degradation. Consequently, compounds like Methyl 2-fluoro-5-(4-fluoro-3-hydroxyphenyl)benzoate represent a significant advancement in the quest for more effective and targeted therapies.

Eco-friendly synthetic routes are also being prioritized in the production of Methyl 2-fluoro-5-(4-fluoro-3-hydroxyphenyl)benzoate. Green chemistry principles emphasize minimizing waste generation and reducing hazardous reagent usage. Innovations such as solvent-free reactions and catalytic methods are being implemented to align with sustainable practices without compromising yield or quality.

The future prospects of Methyl 2-fluoro-5-(4-fluoro-3-hydroxyphenyl)benzoate are vast, with ongoing research expected to uncover new therapeutic applications. Collaborative efforts between academia and industry are essential for translating laboratory findings into clinical reality. As our understanding of disease mechanisms continues to evolve, compounds like this will play a pivotal role in shaping the next generation of treatments.